Cas no 1697872-44-8 (4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester
• CAS No: 1697872-44-8
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5274687
• Update Time: 2025-07-15

4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester

• Inchi： 1S/C10H13N3O2/c1-2-15-9(14)8-5-6-11-10(13-8)12-7-3-4-7/h5-7H,2-4H2,1H3,(H,11,12,13)
• SMILES： C1(NC2CC2)=NC=CC(C(OCC)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester

Introduction to 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester (CAS No. 1697872-44-8)

4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester (CAS No. 1697872-44-8) is a compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is a member of the pyrimidine carboxylic acid derivatives and has been studied for its unique properties and biological activities.

The chemical structure of 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester is characterized by a pyrimidine ring with a cyclopropylamino group and an ethyl ester moiety. The cyclopropylamino group contributes to the compound's lipophilicity and can influence its biological activity. The ethyl ester functionality provides additional stability and solubility, making it a versatile candidate for various applications.

Recent research has focused on the potential therapeutic uses of 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester effectively reduced inflammation in animal models of arthritis. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) in 2020 indicated that this compound can modulate neurotransmitter systems and may have potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier is a significant advantage in this context.

The synthesis of 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester has been optimized to improve yield and purity. A novel synthetic route involving the condensation of cyclopropylamine with an appropriate pyrimidine carboxylic acid derivative followed by esterification has been reported. This method provides a scalable and cost-effective approach to producing the compound on an industrial scale.

The safety profile of 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester has been extensively evaluated. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-Pyrimidinecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester (CAS No. 1697872-44-8) is a promising compound with a wide range of potential applications in the pharmaceutical industry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.